2-Ethenyl-5-(2-methylpropyl)furan

• CAS No.: 917769-46-1
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2-ethenyl-5-(2-methylpropyl)furan
• InChI: InChI=1S/C10H14O/c1-4-9-5-6-10(11-9)7-8(2)3/h4-6,8H,1,7H2,2-3H3
• InChI Key: NKTRVSGDCVQRNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(O1)C=C

Description

2-Ethenyl-5-(2-methylpropyl)furan is a substituted furan derivative with an ethenyl group (-CH₂CH₂) at the 2-position and a 2-methylpropyl (isobutyl) group (-CH₂CH(CH₃)₂) at the 5-position of the furan ring. The molecular formula is C₁₀H₁₄O, with a molecular weight of 150.22 g/mol.

Synthesis likely involves strategies common to substituted furans, such as cyclization of diketones or coupling reactions with pre-functionalized fragments, as seen in analogous furan syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethenyl-5-(2-methylpropyl)furan can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the cycloisomerization of conjugated allenones in the presence of a palladium catalyst can yield substituted furans . Another method includes the dehydration of succinic dialdehyde by heating with phosphorus pentoxide or zinc chloride .

Industrial Production Methods

Industrial production of 2-Ethenyl-5-(2-methylpropyl)furan often involves the decarboxylation of furfural in steam in the presence of a silver oxide catalyst . This method is favored for its efficiency and scalability, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Ethenyl-5-(2-methylpropyl)furan undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form furan derivatives with different functional groups.

Reduction: Reduction reactions can convert the furan ring

Comparison with Similar Compounds

Comparison with Structurally Similar Furan Derivatives

Key structural analogs include 2-ethyl-5-methylfuran , 2,5-dimethylfuran , and 2-acetyl-5-methylfuran . These compounds share substitution at the 2- and 5-positions of the furan ring but differ in functional groups, leading to distinct physicochemical and spectral properties.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties	Applications/Notes
2-Ethenyl-5-(2-methylpropyl)furan	Ethenyl (2), Isobutyl (5)	C₁₀H₁₄O	150.22	Hypothesized low polarity; soluble in ethanol (extrapolated)	Potential flavorant or polymer precursor
2-Ethyl-5-methylfuran	Ethyl (2), Methyl (5)	C₇H₁₀O	110.15	Volatile; likely used in aroma compounds	Detected in sugarcane honey
2,5-Dimethylfuran	Methyl (2,5)	C₆H₈O	96.13	High volatility; flammable	Industrial solvent or fuel additive
2-Acetyl-5-methylfuran	Acetyl (2), Methyl (5)	C₇H₈O₂	124.14	Purity >98%; refractive index 1.511–1.517	Food flavoring; antioxidant studies

Key Observations:

Substituent Effects on Polarity: The acetyl group in 2-acetyl-5-methylfuran increases polarity compared to alkyl-substituted analogs, as evidenced by its higher refractive index (1.511–1.517) and solubility in polar solvents like ethanol . 2-Ethenyl-5-(2-methylpropyl)furan likely exhibits intermediate polarity due to its ethenyl (polarizable) and isobutyl (nonpolar) groups.

Molecular Weight and Volatility :

• Bulky substituents (e.g., isobutyl in the target compound) reduce volatility compared to smaller alkyl groups (e.g., methyl or ethyl in 2,5-dimethylfuran or 2-ethyl-5-methylfuran ) .

Spectral Characteristics :

• 2-Acetyl-5-methylfuran has been characterized via IR (C=O stretch ~1700 cm⁻¹) and NMR (δ 2.1 ppm for acetyl CH₃), whereas alkyl-substituted furans show distinct ¹H NMR signals for methyl/ethyl groups (δ 1.0–2.5 ppm) . The target compound’s ethenyl group would produce characteristic vinyl proton signals (δ 5–6 ppm) .